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Introduction
The Bañados-Teitelboim-Zanelli (BTZ) black hole is a remarkable solution to Einstein's field equations in a (2+1)-dimensional spacetime with a negati

cosmological constant. Despite its lower-dimensional setting, the BTZ black hole exhibits many of the physical properties of its (3+1)-dimensional cou

such as the Kerr black hole, including the presence of an event horizon, thermodynamic properties, and Hawking radiation. This makes it an invaluab

laboratory for studying the quantum aspects of gravity and black hole physics in a simplified context.

These application notes provide a detailed, step-by-step derivation of the BTZ black hole metric. The content is structured to be accessible to researc

scientists with a foundational understanding of general relativity.

Core Concepts and Theoretical Framework
The derivation of the BTZ black hole metric is rooted in the Einstein field equations, which describe the fundamental interaction of gravitation as a res

spacetime being curved by matter and energy. In the presence of a cosmological constant, Λ, the equations are given by:

Einstein Field Equations: ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑅𝜇𝜈 − 1
2𝑅𝑔𝜇𝜈 + Λ𝑔𝜇𝜈 = 8𝜋𝐺

𝑐4 𝑇𝜇𝜈 Rμν​−21​Rgμν​+Λgμν​=c48πG​Tμν​

Where:

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑅𝜇𝜈 Rμν​

is the Ricci curvature tensor.

𝑅R

is the scalar curvature.

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑔
𝜇𝜈
gμν​

is the metric tensor.

ΛΛ

is the cosmological constant.

𝐺G

is the gravitational constant.

𝑐c
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is the speed of light.

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑇𝜇𝜈 Tμν​

is the stress-energy tensor.

For the vacuum solution of the BTZ black hole, we consider the case where there is no matter or energy present, hence ngcontent-ng-c4139270029=

ng-c3278073658="" class="inline ng-star-inserted">

𝑇𝜇𝜈 = 0Tμν​=0

. The derivation is performed in (2+1) dimensions, meaning the indices μ and ν run from 0 to 2.

Protocol: Derivation of the BTZ Black Hole Metric
This protocol outlines the mathematical steps to derive the BTZ black hole metric.

Establishing the Einstein Field Equations in 2+1 Dimensions
In a (2+1)-dimensional vacuum spacetime (ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑇𝜇𝜈 = 0Tμν​=0

) with a negative cosmological constant (

Λ = − 1/𝑙2 Λ=−1/l2

, where

𝑙l

is the radius of the asymptotically Anti-de Sitter space), the Einstein field equations simplify. By contracting the Einstein field equations with

𝑔𝜇𝜈 gμν

, we find the scalar curvature to be

𝑅 = 3ΛR=3Λ

. Substituting this back into the original equations yields a simplified form:

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑅𝜇𝜈 = 2Λ𝑔
𝜇𝜈

= − 2
𝑙2
𝑔
𝜇𝜈
Rμν​=2Λgμν​=−l22​gμν​

This is the starting point for our derivation.

The Metric Ansatz
We assume a static and circularly symmetric spacetime, which is a reasonable starting point for a non-rotating black hole solution. The general form o

metric in cylindrical coordinates

(𝑡, 𝑟,𝜙)(t,r,ϕ)

is:

𝑑𝑠2 = − 𝑁(𝑟)2 𝑑𝑡2 + 𝑓(𝑟)−2 𝑑𝑟2 + 𝑟2 (𝑁𝜙 (𝑟)𝑑𝑡 + 𝑑𝜙)2
ds2=−N(r)2dt2+f(r)−2dr2+r2(Nϕ(r)dt+dϕ)2

For a static, non-rotating black hole, we can simplify this by setting the angular momentum component

𝑁𝜙 (𝑟)Nϕ(r)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to zero. This leads to the following metric ansatz:

𝑑𝑠2 = − 𝑓(𝑟)2 𝑑𝑡2 + 1
𝑔(𝑟)2 𝑑𝑟

2 + 𝑟2 𝑑𝜙2
ds2=−f(r)2dt2+g(r)21​dr2+r2dϕ2

Our goal is to solve for the unknown functions

𝑓(𝑟)f(r)

and

𝑔(𝑟)g(r)

.

Calculation of Christoffel Symbols
The Christoffel symbols, which describe the effects of the curvature of spacetime on the coordinates, are calculated from the derivatives of the metric 

our metric ansatz, the non-zero Christoffel symbols are:

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

Γ𝑡𝑟
𝑡 = 𝑓′ (𝑟)

𝑓(𝑟) Γtrt​=f(r)f′(r)​

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

Γ𝑡𝑡
𝑟 = 𝑓(𝑟)𝑓′ (𝑟)𝑔(𝑟)2

Γttr​=f(r)f′(r)g(r)2

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

Γ𝑟𝑟
𝑟 = − 𝑔′ (𝑟)

𝑔(𝑟) Γrrr​=−g(r)g′(r)​

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

Γ𝜙𝜙
𝑟 = − 𝑟𝑔(𝑟)2

Γϕϕr​=−rg(r)2

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

Γ𝑟𝜙
𝜙 = 1𝑟Γrϕϕ​=r1​

Where the prime denotes differentiation with respect to

𝑟r

.

Calculation of the Ricci Tensor Components
The Ricci tensor is computed from the Christoffel symbols. For our metric, the non-zero components of the Ricci tensor are:

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑅𝑡𝑡 = 𝑓(𝑟)𝑓′′ (𝑟)𝑔(𝑟)2 + 𝑓(𝑟)𝑓′ (𝑟)𝑔(𝑟)𝑔′ (𝑟) + 𝑓(𝑟)𝑓′ (𝑟)𝑔(𝑟)2

𝑟 Rtt​=f(r)f′′(r)g(r)2+f(r)f′(r)g(r)g′(r)+rf(r)f′(r)g(r)2​

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑅𝑟𝑟 = − 𝑓′′ (𝑟)
𝑓(𝑟) + 𝑓′ (𝑟)2

𝑓(𝑟)2 − 𝑔′ (𝑟)
𝑔(𝑟)𝑟Rrr​=−f(r)f′′(r)​+f(r)2f′(r)2​−g(r)rg′(r)​

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑅𝜙𝜙 = − 𝑟𝑔(𝑟)𝑔′ (𝑟) − 𝑔(𝑟)2 + 1Rϕϕ​=−rg(r)g′(r)−g(r)2+1
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Solving the Einstein Field Equations
Now, we substitute the calculated Ricci tensor components into the simplified Einstein field equations, ngcontent-ng-c4139270029="" _nghost-ng-c32

class="inline ng-star-inserted">

𝑅𝜇𝜈 = − 2
𝑙2
𝑔𝜇𝜈 Rμν​=−l22​gμν​

. This gives us a set of differential equations for

𝑓(𝑟)f(r)

and

𝑔(𝑟)g(r)

.

From the ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝜙𝜙ϕϕ

component of the Einstein equations:

𝑅𝜙𝜙 = − 2
𝑙2
𝑔
𝜙𝜙
⟹ − 𝑟𝑔(𝑟)𝑔′ (𝑟) − 𝑔(𝑟)2 + 1 = − 2𝑟2

𝑙2
Rϕϕ​=−l22​gϕϕ​⟹−rg(r)g′(r)−g(r)2+1=−l22r2​

This is a first-order differential equation for

𝑔(𝑟)g(r)

. Let's assume a solution of the form

𝑔(𝑟)2 = 𝐴𝑟2 + 𝐵g(r)2=Ar2+B

. Substituting this into the differential equation and solving for the constants, we find that a solution is:

𝑔(𝑟)2 = − 𝑀 + 𝑟2

𝑙2
g(r)2=−M+l2r2​

Where

−𝑀−M

is a constant of integration that will be related to the mass of the black hole.

Next, from the ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑡𝑡tt

component of the Einstein equations:

𝑅𝑡𝑡 = − 2
𝑙2
𝑔
𝑡𝑡
⟹ 𝑓(𝑟)𝑓′′ (𝑟)𝑔(𝑟)2 + 𝑓(𝑟)𝑓′ (𝑟)𝑔(𝑟)𝑔′ (𝑟) + 𝑓(𝑟)𝑓′ (𝑟)𝑔(𝑟)2

𝑟 = 2
𝑙2
𝑓(𝑟)2

Rtt​=−l22​gtt​⟹f(r)f′′(r)g(r)2+f(r)f′(r)g(r)g′(r)+rf(r)f′(r)g(r)

And from the ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑟𝑟rr

component:

𝑅𝑟𝑟 = − 2
𝑙2
𝑔
𝑟𝑟
⟹ − 𝑓′′ (𝑟)

𝑓(𝑟) + 𝑓′ (𝑟)2

𝑓(𝑟)2 − 𝑔′ (𝑟)
𝑔(𝑟)𝑟 = − 2

𝑙2 𝑔(𝑟)2 Rrr​=−l22​grr​⟹−f(r)f′′(r)​+f(r)2f′(r)2​−g(r)rg′(r)​=−l2g(r)22​

By combining these two equations, we find that a consistent solution is obtained when

𝑓(𝑟)2 = 𝑔(𝑟)2
f(r)2=g(r)2

. Therefore:
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𝑓(𝑟)2 = − 𝑀 + 𝑟2

𝑙2
f(r)2=−M+l2r2​

The Non-Rotating BTZ Black Hole Metric
Substituting the solutions for

𝑓(𝑟)2
f(r)2

and

𝑔(𝑟)2
g(r)2

back into our metric ansatz, we obtain the metric for the non-rotating BTZ black hole:

𝑑𝑠2 = − ( − 𝑀 + 𝑟2

𝑙2
)𝑑𝑡2 + 1

−𝑀 + 𝑟2

𝑙2
𝑑𝑟2 + 𝑟2 𝑑𝜙2

ds2=−(−M+l2r2​)dt2+−M+l2r2​1​dr2+r2dϕ2

The Rotating BTZ Black Hole Metric
The derivation for the rotating BTZ black hole is more involved. It was originally found by Bañados, Teitelboim, and Zanelli by performing a coordinate

transformation on the non-rotating solution. The metric for the rotating BTZ black hole is given by:

𝑑𝑠2 = − ( − 𝑀 + 𝑟2

𝑙2
)𝑑𝑡2 + 1

−𝑀 + 𝑟2

𝑙2
− 𝐽2

4𝑟2

𝑑𝑟2 + 𝑟2 (𝑑𝜙 − 𝐽
2𝑟2 𝑑𝑡)

2
ds2=−(−M+l2r2​)dt2+−M+l2r2​−4r2J2​1​dr2+r2(dϕ−2r2J​dt)2

Where

𝐽J

is the angular momentum of the black hole.

Data Presentation
The key parameters characterizing the BTZ black hole are its mass (M) and angular momentum (J).

Parameter Symbol Description

Mass M A parameter related to the energy of the spacetime

Angular Momentum J The rotational parameter of the black hole.

Cosmological Constant Λ

A negative constant related to the curvature of

spacetime,

Λ = − 1/𝑙2Λ=−1/l2

.

AdS Radius l
The characteristic length scale of the Anti-de Sitter

space.

Visualizations
Logical Flow of the BTZ Metric Derivation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

compatibility check]
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